![molecular formula C13H28Cl2N2 B1424760 2-Methyl-1-[2-(4-piperidinyl)ethyl]piperidine dihydrochloride CAS No. 1219981-25-5](/img/structure/B1424760.png)
2-Methyl-1-[2-(4-piperidinyl)ethyl]piperidine dihydrochloride
Overview
Description
“2-Methyl-1-[2-(4-piperidinyl)ethyl]piperidine dihydrochloride” is a chemical compound. Unfortunately, there isn’t much specific information available about this compound .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties of “2-Methyl-1-[2-(4-piperidinyl)ethyl]piperidine dihydrochloride” are not provided in the search results .Scientific Research Applications
Rubber Accelerator Production
Piperidine derivatives, including compounds like 2-Methyl-1-[2-(4-piperidinyl)ethyl]piperidine dihydrochloride, are utilized in the manufacturing of rubber accelerators. These substances enhance the vulcanization process, which is essential for improving the elasticity and strength of rubber products .
Anticancer Agents
Some piperidine derivatives have been synthesized for use as anticancer agents. They show promising activity against various cancer cell lines, including androgen-refractory cancer cell lines (ARPC) .
Antiviral and Antimicrobial Applications
Piperidine compounds are explored for their potential as antiviral and antimicrobial agents. Their structural versatility allows them to be tailored for targeting specific pathogens .
Analgesic and Anti-inflammatory Uses
Due to their pharmacological properties, certain piperidine derivatives serve as analgesic and anti-inflammatory agents, providing relief from pain and inflammation .
Anti-Alzheimer’s Disease
Piperidine-based compounds are investigated for their potential in treating neurodegenerative diseases like Alzheimer’s, owing to their ability to interact with neurological pathways .
Antipsychotic Medications
Derivatives of piperidine are also used in the development of antipsychotic drugs, which are crucial for managing psychiatric disorders .
Anticoagulant Properties
The structural framework of piperidine allows for the creation of anticoagulant drugs that can prevent blood clots, thereby reducing the risk of stroke and heart attack .
8. Dual Inhibitor for ALK and ROS1 Kinases Specific 2-amino-4-(1-piperidine) pyridine derivatives have been designed as dual inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), which are important targets in certain types of cancer .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-methyl-1-(2-piperidin-4-ylethyl)piperidine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2.2ClH/c1-12-4-2-3-10-15(12)11-7-13-5-8-14-9-6-13;;/h12-14H,2-11H2,1H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCPQZLGNIHWMES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CCC2CCNCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-[2-(4-piperidinyl)ethyl]piperidine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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